![molecular formula C16H21NO8 B4766744 tetramethyl 3-[(dimethylamino)methylene]-1,4-pentadiene-1,1,5,5-tetracarboxylate CAS No. 175727-30-7](/img/structure/B4766744.png)
tetramethyl 3-[(dimethylamino)methylene]-1,4-pentadiene-1,1,5,5-tetracarboxylate
Overview
Description
Tetramethyl 3-[(dimethylamino)methylene]-1,4-pentadiene-1,1,5,5-tetracarboxylate, commonly known as TMTDPT, is a chemical compound used in scientific research. It is a highly reactive molecule that has been studied extensively for its potential applications in various fields of research.
Scientific Research Applications
TMTDPT has been studied for its potential applications in various fields of research, including organic chemistry, biochemistry, and material science. It is used as a building block for the synthesis of complex organic molecules and as a catalyst in various chemical reactions. TMTDPT has also been studied for its potential use in the development of new materials, such as polymers and metal-organic frameworks.
Mechanism of Action
The mechanism of action of TMTDPT is not fully understood, but it is believed to involve the formation of reactive intermediates that can react with other molecules. TMTDPT is a highly reactive molecule that can undergo various chemical reactions, including addition and elimination reactions. Its reactivity makes it a valuable tool for organic synthesis and catalysis.
Biochemical and Physiological Effects:
TMTDPT has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have some toxic effects on living organisms. TMTDPT is a potent inhibitor of acetylcholinesterase, an enzyme that plays a critical role in the nervous system. It has also been shown to induce oxidative stress in cells, which can lead to cell damage and death.
Advantages and Limitations for Lab Experiments
TMTDPT has several advantages for lab experiments. It is a highly reactive molecule that can be used as a building block for the synthesis of complex organic molecules. It can also be used as a catalyst in various chemical reactions. However, TMTDPT has some limitations as well. It is a toxic compound that requires careful handling and disposal. It can also be difficult to handle due to its high reactivity.
Future Directions
There are several future directions for the study of TMTDPT. One potential application is in the development of new materials, such as polymers and metal-organic frameworks. TMTDPT can also be studied for its potential use as a catalyst in various chemical reactions. Further research is needed to fully understand the mechanism of action of TMTDPT and its potential applications in various fields of research.
Conclusion:
TMTDPT is a highly reactive molecule that has been studied extensively for its potential applications in various fields of research. It is used as a building block for the synthesis of complex organic molecules and as a catalyst in various chemical reactions. TMTDPT has also been studied for its potential use in the development of new materials, such as polymers and metal-organic frameworks. However, TMTDPT is a toxic compound that requires careful handling and disposal. Further research is needed to fully understand the mechanism of action of TMTDPT and its potential applications in various fields of research.
properties
IUPAC Name |
tetramethyl 3-(dimethylaminomethylidene)penta-1,4-diene-1,1,5,5-tetracarboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO8/c1-17(2)9-10(7-11(13(18)22-3)14(19)23-4)8-12(15(20)24-5)16(21)25-6/h7-9H,1-6H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFWQCKXHCDZAHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=C(C=C(C(=O)OC)C(=O)OC)C=C(C(=O)OC)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO8 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401124540 | |
Record name | 1,2,6,7-Tetramethyl 4-[(dimethylamino)methylene]-2,5-heptadiene-2,2,6,6-tetracarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401124540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>53.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26659180 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Tetramethyl 3-[(dimethylamino)methylidene]penta-1,4-diene-1,1,5,5-tetracarboxylate | |
CAS RN |
175727-30-7 | |
Record name | 1,2,6,7-Tetramethyl 4-[(dimethylamino)methylene]-2,5-heptadiene-2,2,6,6-tetracarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=175727-30-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2,6,7-Tetramethyl 4-[(dimethylamino)methylene]-2,5-heptadiene-2,2,6,6-tetracarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401124540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.